Cas no 13718-50-8 (Barium iodide (BaI2))

• Product Name: Barium iodide (BaI2)
• CAS No: 13718-50-8
• MF: BaI₂
• MW: 391.135940551758
• MDL: MFCD00003452
• CID: 181190
• PubChem ID: 24865873
• Update Time: 2025-06-14

Barium iodide (BaI2) Chemical and Physical Properties

Names and Identifiers

• Barium iodide (BaI2)
• Barium iodide
• Barium iodide hydrate
• WKC4T7680A
• BaI2
• Barium diiodide
• Bariumiodide2H2O
• BARIUM (II) IODIDE
• BARIUM IODIDE ANHYDROUS
• BARIUM IODIDE 2-HYDRATE
• barium iodide, ultra dry
• bariumiodide(bai2)
• BARIUM IODIDE, 99.995%
• Barium iodide, anhydrous, beads, -10 mesh, 99.995% trace metals basis
• 13718-50-8
• Barium iodide, anhydrous
• EINECS 237-276-9
• Barium iodide, anhydrous, min. 97%
• barium(2+);diiodide
• UNII-WKC4T7680A
• MFCD00003452

• MDL： MFCD00003452
• Inchi： 1S/Ba.2HI/h;2*1H/q+2;;/p-2
• InChI Key： SGUXGJPBTNFBAD-UHFFFAOYSA-L
• SMILES： [Ba+2].[I-].[I-]

Computed Properties

• Exact Mass: 391.71400
• Monoisotopic Mass: 391.714177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless crystals
• Density: 5.15 g/mL at 25 °C(lit.)
• Melting Point: 740 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water, ethanol and acetone.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 1.77140
• Solubility: Soluble
• Merck: 14,980
• Sensitiveness: Light Sensitive & Hygroscopic
• Vapor Pressure: No data available

Barium iodide (BaI2) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H332
• Warning Statement： P261-P301+P312+P330
• Hazardous Material transportation number：UN1564
• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Hygroscopic. Light Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Barium iodide (BaI2)

Comprehensive Guide to Barium Iodide (BaI2) – Properties, Applications, and Innovations

Barium iodide (BaI2), with the CAS No. 13718-50-8, is an inorganic compound widely recognized for its unique chemical properties and versatile applications. This white crystalline solid is highly soluble in water and exhibits hygroscopic characteristics, making it a subject of interest in both academic research and industrial processes. In this article, we delve into the molecular structure, synthesis methods, and cutting-edge uses of barium iodide, while addressing trending topics such as sustainable materials and advanced optoelectronics.

The chemical formula BaI2 consists of one barium ion (Ba²⁺) and two iodide ions (I⁻), forming a stable ionic compound. Its high solubility and reactivity with other halides have positioned it as a key reagent in organic synthesis and catalysis. Recent studies highlight its potential in perovskite solar cells, a hot topic in renewable energy research, due to its ability to enhance charge transport efficiency. Additionally, barium iodide is explored in scintillation detectors for medical imaging, aligning with the growing demand for precision diagnostics.

From an industrial perspective, BaI2 is employed in the production of specialty glasses and optical coatings, where its high refractive index and transparency to infrared radiation are leveraged. Innovations in nanomaterial synthesis also utilize barium iodide as a precursor for creating iodide-based nanostructures, which are pivotal in next-generation electronics. Environmental considerations are addressed through its role in wastewater treatment, where it aids in the removal of heavy metals, resonating with global sustainability goals.

Safety and handling of CAS 13718-50-8 are critical aspects covered in material safety data sheets (MSDS). While non-toxic under standard conditions, proper storage in airtight containers is recommended to prevent moisture absorption. Researchers frequently search for "how to synthesize BaI2" or "barium iodide solubility in organic solvents," reflecting its relevance in experimental chemistry. This article bridges such queries with actionable insights, ensuring compliance with SEO optimization principles through keyword-rich content.

In conclusion, barium iodide (BaI2) exemplifies the intersection of traditional chemistry and modern technology. Its applications span from energy solutions to environmental remediation, making it a compound of enduring significance. By integrating long-tail keywords like "BaI2 crystal structure analysis" and "uses of barium iodide in photonics," this guide caters to both novice learners and seasoned professionals, fostering a deeper understanding of this remarkable compound.